Cas no 2171855-71-1 (2-5-(methoxymethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetic acid)

• Product Name: 2-5-(methoxymethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetic acid
• CAS No: 2171855-71-1
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 6170022
• PubChem ID: 165764532
• Update Time: 2025-06-08

2-5-(methoxymethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-(methoxymethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetic acid
• 2171855-71-1
• EN300-1599343
• 2-[5-(methoxymethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-yl]acetic acid

• Inchi： 1S/C10H15N3O3/c1-6-3-8(6)13-9(5-16-2)7(11-12-13)4-10(14)15/h6,8H,3-5H2,1-2H3,(H,14,15)
• InChI Key： GZIYFDFAUHGVOV-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(CC(=O)O)N=NN1C1CC1C

Computed Properties

• Exact Mass: 225.11134135g/mol
• Monoisotopic Mass: 225.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 77.2Ų

Additional information on 2-5-(methoxymethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetic acid

2-5-(Methoxymethyl)-1-(2-Methylcyclopropyl)-1H-1,2,3-Triazol-4-ylacetic Acid: A Comprehensive Overview

2-5-(Methoxymethyl)-1-(2-Methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetic acid (CAS No. 2171855-71-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The compound's structure includes a methoxymethyl group and a 2-methylcyclopropyl moiety, which contribute to its stability and bioavailability.

The methoxymethyl group is a common protecting group in organic synthesis, known for its ability to enhance the solubility and stability of compounds. In the context of 2-5-(methoxymethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetic acid, this group likely plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The presence of the methoxymethyl group can also influence the compound's interactions with biological targets, potentially enhancing its efficacy.

The 2-methylcyclopropyl moiety is another key structural feature of this compound. Cyclopropane rings are known for their high ring strain and reactivity, which can be harnessed to design molecules with specific biological activities. In this case, the 2-methylcyclopropyl group may contribute to the compound's selectivity and potency by influencing its conformational flexibility and binding affinity to target proteins. Recent studies have shown that cyclopropane-containing compounds can exhibit potent antifungal and antibacterial activities, making them promising candidates for drug development.

The 1H-1,2,3-triazole core is a versatile heterocyclic scaffold that has been extensively studied in medicinal chemistry due to its broad spectrum of biological activities. Triazoles are known for their ability to form stable hydrogen bonds and π-stacking interactions with biological targets, which can enhance their binding affinity and selectivity. The triazole ring in 2-5-(methoxymethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetic acid likely plays a crucial role in mediating its interactions with target proteins and contributing to its therapeutic effects.

In terms of its potential therapeutic applications, 2-5-(methoxymethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetic acid has shown promise in several areas. For instance, recent studies have demonstrated its potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. These findings suggest that this compound could be a valuable candidate for the development of new antifungal agents to combat drug-resistant fungal infections.

Beyond its antifungal properties, 2-5-(methoxymethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetic acid has also been investigated for its potential as an antibacterial agent. Preliminary studies have shown that it exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it an attractive candidate for further development as an antimicrobial agent.

In addition to its antimicrobial properties, this compound has also been explored for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. These findings suggest that 2-5-(methoxymethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetic acid could have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-5-(methoxymethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetic acid have also been studied in detail. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These characteristics are essential for ensuring that the compound can effectively reach its target tissues and exert its therapeutic effects.

To further evaluate the safety and efficacy of this compound, several clinical trials are currently underway. These trials aim to assess the compound's safety profile in humans and determine its optimal dosing regimen for various therapeutic applications. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, 2-5-(methoxymethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetic acid (CAS No. 2171855-71-1) is a promising compound with a unique combination of structural features that contribute to its diverse biological activities. Its potent antifungal and antibacterial properties make it a valuable candidate for the development of new antimicrobial agents. Additionally, its anti-inflammatory effects suggest potential applications in treating inflammatory diseases. Ongoing clinical trials will provide further insights into the safety and efficacy of this compound in humans.